Cas no 1261907-95-2 (6-Chloro-2-(5-fluoro-2-methoxyphenyl)benzoic acid)

• Product Name: 6-Chloro-2-(5-fluoro-2-methoxyphenyl)benzoic acid
• CAS No: 1261907-95-2
• MF: C₁₄H₁₀ClFO₃
• MW: 280.678806781769
• MDL: MFCD18320705
• CID: 2762695
• PubChem ID: 53226603
• Update Time: 2025-06-30

6-Chloro-2-(5-fluoro-2-methoxyphenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• DTXSID80690221
• 6-Chloro-2-(5-fluoro-2-methoxyphenyl)benzoic acid, 95%
• 1261907-95-2
• 3-Chloro-5'-fluoro-2'-methoxy[1,1'-biphenyl]-2-carboxylic acid
• MFCD18320705
• 6-CHLORO-2-(5-FLUORO-2-METHOXYPHENYL)BENZOIC ACID
• 6-Chloro-2-(5-fluoro-2-methoxyphenyl)benzoic acid

• MDL： MFCD18320705
• Inchi： 1S/C14H10ClFO3/c1-19-12-6-5-8(16)7-10(12)9-3-2-4-11(15)13(9)14(17)18/h2-7H,1H3,(H,17,18)
• InChI Key： AOEYGIJOBRZZSU-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1C(=O)O)C1C=C(C=CC=1OC)F

Computed Properties

• Exact Mass: 280.0302500Da
• Monoisotopic Mass: 280.0302500Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls

Additional information on 6-Chloro-2-(5-fluoro-2-methoxyphenyl)benzoic acid

Introduction to 6-Chloro-2-(5-fluoro-2-methoxyphenyl)benzoic acid (CAS No. 1261907-95-2)

6-Chloro-2-(5-fluoro-2-methoxyphenyl)benzoic acid (CAS No. 1261907-95-2) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the class of benzoic acid derivatives, characterized by its unique structural features that include a chloro substituent at the sixth position of the benzene ring and a phenyl group attached at the second position, which is further substituted with a fluorine atom and a methoxy group. Such structural motifs are often exploited in the design of bioactive molecules due to their potential to interact with biological targets in a predictable manner.

The synthesis of 6-Chloro-2-(5-fluoro-2-methoxyphenyl)benzoic acid involves multi-step organic transformations, typically starting from commercially available aromatic precursors. The introduction of the chloro group can be achieved through electrophilic aromatic substitution reactions, while the fluorine and methoxy groups are often incorporated via nucleophilic aromatic substitution or metal-catalyzed cross-coupling reactions. The precise control of reaction conditions is crucial to ensure high yield and purity, as side reactions can lead to undesired byproducts that may complicate subsequent applications.

In recent years, 6-Chloro-2-(5-fluoro-2-methoxyphenyl)benzoic acid has been explored as a key intermediate in the development of novel therapeutic agents. Its structural framework suggests potential applications in drug discovery, particularly in the modulation of enzymes and receptors involved in inflammatory and metabolic pathways. The presence of both electron-withdrawing (chloro) and electron-donating (fluoro and methoxy) groups enhances its pharmacological profile, making it a valuable scaffold for medicinal chemists.

One of the most compelling aspects of this compound is its versatility in medicinal chemistry. Researchers have leveraged its structural features to design analogs with enhanced binding affinity and selectivity. For instance, studies have demonstrated that derivatives of 6-Chloro-2-(5-fluoro-2-methoxyphenyl)benzoic acid exhibit promising activity against targets such as cyclooxygenase (COX) enzymes, which are implicated in pain and inflammation. The fluorine atom, in particular, has been shown to improve metabolic stability and binding interactions, making it an attractive moiety for drug development.

Moreover, the compound has found utility in the synthesis of probes for biochemical assays. Its fluorescence properties can be harnessed when coupled with appropriate fluorophores, allowing researchers to study protein-ligand interactions in vitro. This capability is particularly valuable in high-throughput screening campaigns aimed at identifying new drug candidates.

The pharmacokinetic properties of 6-Chloro-2-(5-fluoro-2-methoxyphenyl)benzoic acid have also been investigated as part of its broader evaluation as a drug candidate. Preliminary studies suggest that it exhibits reasonable solubility and bioavailability, which are critical factors for successful clinical translation. Additionally, its chemical stability under various storage conditions makes it a reliable reagent for both laboratory research and industrial-scale synthesis.

In conclusion, 6-Chloro-2-(5-fluoro-2-methoxyphenyl)benzoic acid (CAS No. 1261907-95-2) represents a significant advancement in pharmaceutical chemistry due to its unique structural attributes and potential therapeutic applications. Its role as an intermediate in drug discovery underscores its importance in modern medicinal chemistry research. As our understanding of biological pathways continues to evolve, compounds like this will remain indispensable tools for developing innovative treatments for human diseases.